BENGHE Safety Operating Guide

Check Availability & Pricing

Safeguarding Your Research: A Comprehensive
Guide to Handling Acetonitrile-15N

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acetonitrile-15N

Cat. No.: B078537

For researchers, scientists, and drug development professionals, the safe handling of
specialized chemical reagents like Acetonitrile-15N is paramount. This guide provides
essential, immediate safety and logistical information, including detailed operational and
disposal plans, to ensure the well-being of laboratory personnel and the integrity of your
research.

Essential Safety Information

Acetonitrile-15N, while chemically similar to its non-isotopically labeled counterpart, is a
hazardous chemical that requires careful handling. It is a flammable liquid and can be harmful if
inhaled, swallowed, or absorbed through the skin.[1] Overexposure may lead to irritation of the
respiratory tract, skin, and eyes, and can affect the central nervous system.[2]

Personal Protective Equipment (PPE): The Occupational Safety and Health Administration
(OSHA) mandates that employers determine the appropriate PPE for each hazardous
substance and provide adequate training to employees.[3] The following table summarizes the
recommended PPE for handling Acetonitrile-15N.
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PPE Category Item Specifications and Use
Chemical splash goggles with
) side protection should be worn
Eye/Face Protection Safety Goggles

whenever there is a risk of

splashing.[4]

Face Shield

A face shield, worn in
conjunction with splash
goggles, is recommended for
full-face protection when

handling large volumes.

Hand Protection

Gloves

Solvent-resistant gloves are
required. Butyl rubber or
neoprene gloves are
recommended for the best
protection. If these are not
available, double-gloving with
nitrile gloves can be an
alternative. Gloves should be
inspected before each use and

replaced if worn or damaged.

Body Protection

Lab Coat

A lab coat should be worn to

protect against splashes.

Apron

A chemical-resistant apron can
be used in addition to a lab

coat for enhanced protection.

Closed-toe Shoes

Always wear closed-toe shoes

in the laboratory.

Respiratory Protection

Fume Hood

All work with Acetonitrile-15N
should be conducted inside a
properly functioning chemical
fume hood to prevent the

inhalation of vapors.
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In situations where

engineering controls are

insufficient to control exposure,
) a NIOSH-approved respirator

Respirator

may be necessary. Use of a

respirator requires prior

approval and training from the

institution's safety office.

Physical and Chemical Properties:

Property Value

CAS Number 14149-39-4

Molecular Formula C2H3'>N

Appearance Colorless liquid with an ether-like odor
Boiling Point 80 °C

Melting Point -46 °C

Flash Point 6 °C

Vapor Density 1.41

Specific Gravity 0.786

Explosion Limits 4.4% - 16%

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan is crucial for minimizing risks associated with
Acetonitrile-15N.

1. Preparation and Pre-Handling Checklist:
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Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for Acetonitrile.

Designated Area: All work with Acetonitrile-15N must be performed in a designated area,
such as a chemical fume hood.

Verify Fume Hood Functionality: Ensure the fume hood has been inspected within the last
year and has an average face velocity between 80 and 120 feet per minute.

Gather all necessary PPE: Inspect all PPE for integrity before use.

Locate Emergency Equipment: Be aware of the location of the nearest safety shower,
eyewash station, and fire extinguisher.

. Handling the Chemical:

Grounding and Bonding: Metal containers used for transferring Acetonitrile-15N should be
grounded and bonded to prevent static discharge.

Use Non-Sparking Tools: Employ non-sparking tools and equipment, especially when
opening and closing containers.

Avoid Incompatibilities: Keep Acetonitrile-15N away from strong oxidizing agents,
peroxides, and strong acids.

Maintain Container Integrity: Keep the container tightly closed when not in use.

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in
areas where Acetonitrile-15N is handled or stored.

. Storage:

Ventilation: Store in a cool, dry, and well-ventilated area.

Ignition Sources: Keep away from heat, sparks, open flames, and other sources of ignition.

Segregation: Store in a segregated and approved area, away from incompatible materials.
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Disposal Plan: Safe Waste Management

Proper disposal of Acetonitrile-15N and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

. Waste Collection:

Hazardous Waste: Acetonitrile-15N must be disposed of as hazardous waste.
Waste Containers: Collect waste in a properly labeled, sealed, and compatible container.

Contaminated Materials: Any materials that come into contact with Acetonitrile-15N, such
as gloves, absorbent pads, and pipette tips, must also be disposed of as hazardous waste.

. Spill Response:

Small Spills: For small spills, use a chemical spill kit with absorbent material. Place the
absorbent material on the spill, then collect it into a sealed container for disposal. Ventilate
the area and wash it after the cleanup is complete.

Large Spills: In the event of a large spill, evacuate the area immediately. Contact your
institution's Environmental Health and Safety (EHS) office or emergency response team.

Ignition Sources: Remove all sources of ignition from the spill area.

Containment: Prevent the spill from entering drains or sewers.

Emergency Procedures

In case of exposure, immediate action is necessary.

Inhalation: Move the affected person to fresh air. If breathing has stopped, begin artificial
respiration. Seek immediate medical attention.

Skin Contact: Quickly remove contaminated clothing. Wash the affected skin with large
amounts of soap and water.
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» Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
removing contact lenses if present. Seek medical attention.

« Ingestion: Do not induce vomiting. Seek immediate medical attention.

Workflow for Safe Handling of Acetonitrile-15N
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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